![molecular formula C15H14O B1367408 2-(3-Methylphenyl)acetophenone CAS No. 34403-03-7](/img/structure/B1367408.png)
2-(3-Methylphenyl)acetophenone
Overview
Description
2-(3-Methylphenyl)acetophenone, also known as 2-MPA, is an organic compound used in the synthesis of various chemicals. It is a white crystalline solid with a melting point of 64-65°C. 2-MPA can be synthesized from a variety of sources, such as benzaldehyde, phenylmagnesium bromide, and methyl iodide. It is a versatile and important intermediate in the synthesis of many useful compounds, such as pharmaceuticals, dyes, and insecticides.
Scientific Research Applications
Synthesis and Chemical Properties
- A study by Siegel and Seebach (1980) describes the synthesis of labeled acetophenone derivatives, highlighting the chemical versatility of acetophenone-related compounds in creating labeled substances for scientific research (H. Siegel & D. Seebach, 1980).
Photoreactive Properties
- Research by Álvaro et al. (1987) involves the irradiation of acetophenone derivatives, demonstrating their application in photochemical reactions. This kind of research is crucial for understanding the photoreactivity of acetophenone-related compounds (M. Álvaro et al., 1987).
Anticonvulsant Activity
- Unverferth et al. (1998) synthesized a series of 3-aminopyrroles starting from acetophenone derivatives, assessing their anticonvulsant activity. This shows the potential of acetophenone compounds in pharmacological applications (K. Unverferth et al., 1998).
Electrochemical Applications
- Zhao et al. (2011) studied the electrochemical reduction of acetophenone in specific ionic liquids. Their findings reveal the electrochemical behavior of acetophenone compounds, which is essential for applications in electrochemistry and green chemistry (Shuming Zhao et al., 2011).
Insecticidal Properties
- Liu et al. (2005) synthesized novel acetophenone derivatives and tested their insecticidal activities. This research indicates the utility of acetophenone compounds in developing new insecticides (Aiping Liu et al., 2005).
Structural and Molecular Studies
- Chattopadhyay et al. (2012) conducted a structural study on o-hydroxyacetophenone derivatives, showcasing the significance of acetophenone derivatives in understanding molecular interactions and crystal structures (Basab Chattopadhyay et al., 2012).
Mechanism of Action
Target of action
Similar compounds, such as acetophenone, have been found to interact with enzymes like r-specific alcohol dehydrogenase .
Mode of action
Without specific studies on “2-(3-Methylphenyl)acetophenone”, it’s challenging to detail its mode of action. Acetophenones, in general, can undergo reactions such as nucleophilic substitution .
Biochemical pathways
Acetophenones can participate in various reactions, including the formation of oximes and hydrazones .
Properties
IUPAC Name |
2-(3-methylphenyl)-1-phenylethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14O/c1-12-6-5-7-13(10-12)11-15(16)14-8-3-2-4-9-14/h2-10H,11H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PZOYACBZHZVGRS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)CC(=O)C2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00524756 | |
Record name | 2-(3-Methylphenyl)-1-phenylethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00524756 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
34403-03-7 | |
Record name | 2-(3-Methylphenyl)-1-phenylethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00524756 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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